Cas no 2171180-91-7 (3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid)
3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid
- EN300-1537690
- 3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid
- 2171180-91-7
-
- Inchi: 1S/C33H30N2O7/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)34-28-17-22(32(38)39)15-16-29(28)36)35-33(40)42-19-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-17,20,27,30,36H,18-19H2,1H3,(H,34,37)(H,35,40)(H,38,39)/t20-,30+/m0/s1
- InChI Key: LVHDRMVHWZMFPZ-WENCNXQZSA-N
- SMILES: O(C(N[C@@H](C(NC1C=C(C(=O)O)C=CC=1O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 566.20530130g/mol
- Monoisotopic Mass: 566.20530130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 42
- Rotatable Bond Count: 11
- Complexity: 902
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 134Ų
3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1537690-0.05g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-0.1g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-0.25g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-0.5g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-1.0g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-2.5g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-5.0g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-10.0g |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1537690-50mg |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1537690-100mg |
3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-hydroxybenzoic acid |
2171180-91-7 | 100mg |
$2963.0 | 2023-09-26 |
3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid
Introduction to 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic Acid (CAS No. 2171180-91-7)
3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid, identified by its CAS number 2171180-91-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group diversity, which makes it a promising candidate for various biochemical and pharmacological applications.
The molecular structure of this compound features a chiral center at the (2R,3S) configuration, which is critical for its biological activity. The presence of a benzyloxy group at the 3-position and an N-(9H-fluoren-9-yl)methoxycarbonyl moiety at the 2-position introduces additional complexity, enhancing its potential as a bioactive molecule. The terminal 4-hydroxybenzoic acid moiety further contributes to its versatility in drug design and development.
In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can modulate the stereochemical outcome of enzymatic reactions. The unique stereochemistry of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid makes it an excellent candidate for such applications. Researchers have been exploring its utility in asymmetric synthesis, where it serves as a precursor for enantiomerically pure compounds with high pharmaceutical relevance.
The fluoren-9-ylmethyl moiety in this compound is particularly noteworthy due to its ability to enhance solubility and metabolic stability in drug candidates. This feature is increasingly important in modern drug design, where bioavailability and pharmacokinetic properties are critical determinants of therapeutic efficacy. The benzyloxy group also contributes to the stability of the molecule by protecting reactive hydroxyl or amino groups, which can be advantageous in multi-step synthetic pathways.
Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, including inflammation, cancer progression, and viral replication. By targeting specific proteases with highly selective inhibitors, researchers aim to develop novel therapeutics with minimal side effects. The chiral center and functional groups present in 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid make it an ideal scaffold for designing such inhibitors.
The hydroxybenzoic acid moiety is another key feature that contributes to the pharmacological potential of this compound. Hydroxylated aromatic compounds are well-known for their biological activity, often exhibiting anti-inflammatory, antioxidant, and anticancer properties. The combination of these functionalities within a single molecule suggests that 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid could exhibit multiple therapeutic effects simultaneously.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The rigid fluorene core and bulky substituents contribute to its ability to form stable supramolecular structures, making it a valuable building block for organic electronics and nanotechnology. Researchers are exploring its use in the development of novel polymers, liquid crystals, and organic semiconductors that could revolutionize display technologies and energy storage solutions.
The synthesis of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol requires advanced synthetic methodologies, such as asymmetric hydrogenation or enzymatic resolution. However, these techniques have enabled the production of enantiomerically pure samples, which are essential for evaluating their biological activity.
One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. High-throughput screening (HTS) campaigns have identified similar scaffolds as hits against various disease targets. By leveraging computational chemistry tools and structure-based drug design approaches, researchers can optimize the properties of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid to enhance its potency and selectivity.
The growing body of research on this compound underscores its importance in both academic and industrial settings. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for fully realizing its potential as a therapeutic agent or advanced material. As our understanding of molecular interactions continues to evolve, compounds like 2171180-91-7 will undoubtedly play a pivotal role in shaping the future of medicine and materials science.
2171180-91-7 (3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-hydroxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)